Cas no 29724-55-8 (D-Gluconic acid,3-deoxy-3-fluoro-)

• Product Name: D-Gluconic acid,3-deoxy-3-fluoro-
• CAS No: 29724-55-8
• MF: C₆H₁₁FO₆
• MW: 198.146346330643
• CID: 274535
• PubChem ID: 54165450
• Update Time: 2025-04-19

D-Gluconic acid,3-deoxy-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• D-Gluconic acid,3-deoxy-3-fluoro-
• (2S,3S,4R,5R)-3-fluoro-2,4,5,6-tetrahydroxyhexanoic acid
• 3-Deoxy-3-fluoro-D-gluconic acid
• LogP
• DTXSID50183877
• 29724-55-8
• E5890EO417
• UNII-E5890EO417
• SCHEMBL7152907
• GLUCONIC ACID, 3-DEOXY-3-FLUORO-, D-
• 3DFGA
• D-Gluconic acid, 3-deoxy-3-fluoro-
• Q27894390
• 3-Deoxy-3-fluorogluconic acid

• Inchi： 1S/C6H11FO6/c7-3(5(11)6(12)13)4(10)2(9)1-8/h2-5,8-11H,1H2,(H,12,13)/t2-,3+,4-,5-/m1/s1
• InChI Key： ORIKUILRQIFAKC-KKQCNMDGSA-N
• SMILES： F[C@H]([C@H](C(=O)O)O)[C@@H]([C@@H](CO)O)O

Computed Properties

• Exact Mass: 198.05393
• Monoisotopic Mass: 198.05396623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives